N-(9-ethyl-9H-carbazol-3-yl)-2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}acetamide

• Molecular Formula: C24H22N6OS
• Molecular Weight: 442.5 g/mol
• IUPAC Name: N-(9-ethylcarbazol-3-yl)-2-[1-(4-methylphenyl)tetrazol-5-yl]sulfanylacetamide
• InChI: InChI=1S/C24H22N6OS/c1-3-29-21-7-5-4-6-19(21)20-14-17(10-13-22(20)29)25-23(31)15-32-24-26-27-28-30(24)18-11-8-16(2)9-12-18/h4-14H,3,15H2,1-2H3,(H,25,31)
• InChI Key: BCURXBAMMWNZHT-UHFFFAOYSA-N
• SMILES: CCN1C2=C(C=C(C=C2)NC(=O)CSC3=NN=NN3C4=CC=C(C=C4)C)C5=CC=CC=C51

Description

N-(9-ethyl-9H-carbazol-3-yl)-2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}acetamide, also known as ECA, is a compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. ECA is a synthetic small molecule that has been shown to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. In

Mechanism of Action

The mechanism of action of N-(9-ethyl-9H-carbazol-3-yl)-2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}acetamide is not fully understood. However, it is believed that N-(9-ethyl-9H-carbazol-3-yl)-2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}acetamide exerts its biological activities by modulating various signaling pathways in cells. For example, N-(9-ethyl-9H-carbazol-3-yl)-2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}acetamide has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of antioxidant and anti-inflammatory responses. N-(9-ethyl-9H-carbazol-3-yl)-2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}acetamide has also been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammatory responses.
Biochemical and Physiological Effects:
N-(9-ethyl-9H-carbazol-3-yl)-2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}acetamide has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have shown that N-(9-ethyl-9H-carbazol-3-yl)-2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}acetamide can inhibit the production of pro-inflammatory cytokines, reduce oxidative stress, and induce apoptosis in cancer cells. In vivo studies have shown that N-(9-ethyl-9H-carbazol-3-yl)-2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}acetamide can reduce inflammation and oxidative stress in animal models of disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(9-ethyl-9H-carbazol-3-yl)-2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}acetamide in lab experiments is its synthetic nature, which allows for precise control over its chemical structure and purity. N-(9-ethyl-9H-carbazol-3-yl)-2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}acetamide is also relatively easy to synthesize, making it readily available for research purposes. However, one limitation of using N-(9-ethyl-9H-carbazol-3-yl)-2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}acetamide in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the research of N-(9-ethyl-9H-carbazol-3-yl)-2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}acetamide. One potential direction is to explore its potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Another potential direction is to investigate its potential as an anticancer agent, particularly in combination with other chemotherapeutic agents. Additionally, further studies are needed to elucidate the mechanism of action of N-(9-ethyl-9H-carbazol-3-yl)-2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}acetamide and to optimize its chemical structure for improved efficacy and bioavailability.

Synthesis Methods

The synthesis of N-(9-ethyl-9H-carbazol-3-yl)-2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}acetamide involves a multistep process that starts with the reaction of 9-ethylcarbazole with 3-bromo-1-propanol to form the intermediate compound, 9-ethyl-9H-carbazol-3-yl)-1-propanol. This intermediate is then reacted with 4-methylphenylhydrazine to form the hydrazone, which is then converted to the tetrazole derivative by reaction with sodium azide. The final step involves the reaction of the tetrazole derivative with 2-chloro-N-(2-hydroxyethyl)acetamide in the presence of potassium carbonate to form N-(9-ethyl-9H-carbazol-3-yl)-2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}acetamide.

Scientific Research Applications

N-(9-ethyl-9H-carbazol-3-yl)-2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}acetamide has been studied extensively for its potential applications in biomedical research. It has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. N-(9-ethyl-9H-carbazol-3-yl)-2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}acetamide has also been shown to exhibit antioxidant properties by scavenging free radicals and reducing oxidative stress. In addition, N-(9-ethyl-9H-carbazol-3-yl)-2-{[1-(4-methylphenyl)-1H-tetrazol-5-yl]sulfanyl}acetamide has been shown to exhibit anticancer properties by inducing apoptosis and inhibiting cell proliferation in cancer cells.